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Compound of Interest

Compound Name: Nitrogen tribromide

cat. No.: B15176702

An In-depth Technical Guide to the Lewis Structure and Formal Charge of Nitrogen
Tribromide (NBr3)

This guide provides a comprehensive analysis of the Lewis structure and formal charge of
Nitrogen Tribromide (NBr3), a compound of significant interest in chemical research. The
determination of the Lewis structure is fundamental to understanding the molecule's bonding,
geometry, and reactivity.

Determination of the Lewis Structure

The process of drawing the Lewis structure for NBr3 involves a systematic approach to ensure
all valence electrons are accounted for and the octet rule is satisfied for each atom.

Step 1: Calculation of Total Valence Electrons

The total number of valence electrons is the sum of the valence electrons of each atom in the
molecule. Nitrogen is in Group 15 of the periodic table and has 5 valence electrons. Bromine, a
halogen in Group 17, has 7 valence electrons.[1][2]

e Valence electrons from Nitrogen (N): 1 x5=5
e Valence electrons from Bromine (Br): 3x 7 =21
o Total Valence Electrons: 5 + 21 = 26[1][3][4]

Step 2: Identification of the Central Atom
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The central atom is typically the least electronegative atom in the molecule. In NBr3, nitrogen is
less electronegative than bromine, making it the central atom.[2][5][6] The three bromine atoms
are positioned symmetrically around the central nitrogen atom.

Step 3: Formation of Single Bonds

A skeletal structure is created by forming a single covalent bond between the central nitrogen
atom and each of the three bromine atoms. Each single bond utilizes two valence electrons.

e 3 (N-Br bonds) x 2 electrons/bond = 6 electrons
Step 4: Distribution of Remaining Valence Electrons

The remaining valence electrons are distributed as lone pairs, first to the terminal atoms
(bromine) to satisfy their octets, and then to the central atom.

Remaining electrons: 26 (total) - 6 (bonding) = 20 electrons

Each bromine atom requires 6 more electrons (3 lone pairs) to complete its octet.

Electrons for 3 Bromine atoms: 3 x 6 = 18 electrons

The final 2 remaining electrons are placed on the central nitrogen atom as a lone pair.[3]

This distribution results in each bromine atom having three lone pairs and one bonding pair of
electrons, and the nitrogen atom having one lone pair and three bonding pairs.[1] This
arrangement satisfies the octet rule for all atoms involved.[5]

Formal Charge Calculation

The formal charge of an atom in a molecule is the hypothetical charge it would have if the
bonding electrons were shared equally between the bonded atoms.[7] The formula for
calculating formal charge is:

Formal Charge = (Number of Valence Electrons) - (Number of Non-bonding Electrons) - (1/2 *
Number of Bonding Electrons)[8][9][10]

For the Nitrogen (N) atom:
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Valence Electrons: 5

Non-bonding Electrons (one lone pair): 2

Bonding Electrons (three single bonds): 6

Formal Charge of N=5-2-(1/2*6)=0
For each Bromine (Br) atom:

Valence Electrons: 7

Non-bonding Electrons (three lone pairs): 6

Bonding Electrons (one single bond): 2

Formal Charge of Br=7-6-(1/2*2)=0

The sum of the formal charges of all atoms in the NBr3 molecule is zero, which is consistent
with it being a neutral molecule.[7]

Data Presentation

Valence Non-bonding Bonding

Atom Formal Charge
Electrons Electrons Electrons

Nitrogen (N) 5 2 6 0

Bromine (Br) 1 7 6 2 0

Bromine (Br) 2 7 6 2 0

Bromine (Br) 3 7 6 2 0

Total 26 20 6 0

Experimental Protocols

The determination of Lewis structures and formal charges is a theoretical exercise based on
the principles of chemical bonding. Experimental verification of the resulting molecular
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geometry can be achieved through techniques such as X-ray crystallography and vibrational
spectroscopy (Infrared and Raman). These methods provide data on bond lengths, bond
angles, and molecular symmetry, which can be compared with the predictions from the Lewis
structure and VSEPR theory. The molecular geometry of NBr3 is predicted to be trigonal
pyramidal due to the presence of the lone pair on the central nitrogen atom, which repels the
bonding pairs.[3][5]

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the Lewis structure of
Nitrogen Tribromide.

Lewis Structure Determination

Step 1: Calculate Total Valence Electrons - -
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Final Structure & Analysis

Click to download full resolution via product page

Caption: Workflow for determining the Lewis structure and formal charge of NBr3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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